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Compound Name: Trimethyloxonium tetrafluoroborate

Cat. No.: B1221110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyloxonium tetrafluoroborate, commonly known as Meerwein's salt, is a potent and
versatile electrophilic methylating agent for the O-methylation of phenols.[1][2] Its high
reactivity allows for the efficient methylation of a wide range of phenolic compounds, including
those with sensitive functional groups, under mild, non-acidic conditions.[1] This makes it a
valuable tool in organic synthesis, particularly in the preparation of pharmaceutical
intermediates and natural products.[3] Trimethyloxonium tetrafluoroborate is a synthetic
equivalent of the methyl cation (CHs*) and is considered one of the most powerful
commercially available methylating agents.[2]

These application notes provide a comprehensive overview of the use of trimethyloxonium
tetrafluoroborate for the O-methylation of phenols, including detailed experimental protocols,
a summary of reaction outcomes for various substrates, and important safety considerations.

Reagent Properties and Safe Handling

Trimethyloxonium tetrafluoroborate is a white, crystalline solid that is highly hygroscopic and
moisture-sensitive.[1][2] Exposure to atmospheric moisture leads to its rapid decomposition,
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diminishing its reactivity and potentially generating corrosive byproducts.[2] Therefore, stringent
anhydrous conditions are crucial for its successful application.

Safety Precautions:

o Handling: Always handle trimethyloxonium tetrafluoroborate in a well-ventilated fume
hood.[4] Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[4]

 Inert Atmosphere: Due to its hygroscopic nature, it is best handled under an inert
atmosphere (e.g., nitrogen or argon).[2][4] Glassware should be flame-dried before use.[4]

o Storage: Store the reagent in a tightly sealed container, preferably under an inert
atmosphere, in a cool, dry place, such as a freezer at -20°C.[2][3]

e Quenching: Any residual reagent on spatulas or weighing paper should be quenched
carefully with water in a separate container.[4]

 Toxicity: While less volatile and hazardous than other potent methylating agents like methyl
triflate, trimethyloxonium tetrafluoroborate is corrosive and can cause severe skin and
eye burns.[1][2]

Reaction Mechanism and Principles

The O-methylation of phenols with trimethyloxonium tetrafluoroborate proceeds via a direct
SN2 reaction. The phenolic oxygen acts as a nucleophile, attacking the electrophilic methyl
group of the trimethyloxonium cation. This transfer of the methyl group results in the formation
of the corresponding anisole derivative (aryl methyl ether), dimethyl ether, and tetrafluoroboric
acid. The reaction is typically fast and clean, often proceeding to completion at ambient
temperature.
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Start: Flame-dried flask under inert gas

:

Dissolve phenol in anhydrous DCM

:

Add Trimethyloxonium Tetrafluoroborate

:

Stir at ambient temperature (Monitor by TLC/GC-MS)

:

Quench with saturated NaHCOs solution

:

Aqueous workup and extraction with DCM

:

Dry organic phase (Na2SO4/MgS0Oa)

:

Concentrate and purify (Chromatography/Distillation/Recrystallization)

End: Isolated Aryl Methyl Ether
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Check Reagent Activity Verify Anhydrous Conditions
(Is it old or exposed to moisture?) (Dry solvent and flame-dried glassware?)

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1221110#0-methylation-of-phenols-
using-trimethyloxonium-tetrafluoroborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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